Cas no 1255098-60-2 (6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride)

• Product Name: 6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride
• CAS No: 1255098-60-2
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD11053602
• CID: 4565116
• PubChem ID: 53487569
• Update Time: 2025-05-23

6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyl-morpholine-3-carboxylic acid hydrochloride
• 6,6-dimethylmorpholine-3-carboxylic acid hydrochloride
• 6,6-Dimethyl-morpholine-3-carboxylic acid HCl
• 6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride
• SB32249
• SB32786
• SB32787
• Z2235810161
• 1255098-60-2
• 6,6-Dimethylmorpholine-3-carboxylicacidhydrochloride
• MFCD11053602
• AKOS026671167
• SCHEMBL15571822
• CS-0172041
• EN300-245221
• Z1255416501
• 3-Morpholinecarboxylic acid, 6,6-dimethyl-, hydrochloride (1:1)
• AS-37677

• MDL： MFCD11053602
• Inchi： 1S/C7H13NO3.ClH/c1-7(2)4-8-5(3-11-7)6(9)10;/h5,8H,3-4H2,1-2H3,(H,9,10);1H
• InChI Key： JCLGQALHYUKMJK-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C(=O)O)NCC1(C)C

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: White to Yellow Solid

6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride

Recent Advances in the Study of 6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride (CAS: 1255098-60-2)

In recent years, the compound 6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride (CAS: 1255098-60-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine core and carboxylic acid functionality, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules. Researchers are particularly interested in its role as a key intermediate in the development of novel small-molecule inhibitors targeting specific enzymes and receptors.

One of the most notable advancements in the study of 6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride is its application in the synthesis of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent publications have highlighted the use of this compound in the design of selective kinase inhibitors, demonstrating its versatility and efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the optimization of this molecule to enhance its binding affinity and selectivity for specific kinase targets, leading to improved therapeutic outcomes in preclinical models.

Another area of research has explored the physicochemical properties of 6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride, particularly its solubility and stability under various conditions. These studies are critical for its formulation and delivery in pharmaceutical applications. Recent findings suggest that the hydrochloride salt form of the compound offers improved solubility in aqueous solutions, making it more suitable for oral and parenteral administration. Additionally, stability studies have indicated that the compound remains chemically stable under standard storage conditions, further supporting its potential as a viable drug candidate or intermediate.

Beyond its pharmacological applications, 6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride has also been investigated for its role in chemical biology. Researchers have utilized this compound as a scaffold for the development of probes and tools to study biological systems. For example, a recent study demonstrated its incorporation into fluorescent probes for imaging specific cellular processes, providing valuable insights into disease mechanisms. This dual utility—both as a therapeutic agent and a research tool—underscores the compound's significance in the field.

In conclusion, the ongoing research on 6,6-dimethylmorpholine-3-carboxylic acid;hydrochloride (CAS: 1255098-60-2) highlights its multifaceted potential in drug discovery and chemical biology. The latest studies have not only advanced our understanding of its pharmacological properties but also opened new avenues for its application in therapeutic and diagnostic contexts. As research continues, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.